Cas no 1195-36-4 (3-Azabicyclo[3.2.2]nonane,3-methyl-, hydriodide (1:1))

• Product Name: 3-Azabicyclo[3.2.2]nonane,3-methyl-, hydriodide (1:1)
• CAS No: 1195-36-4
• MF: C₉H₁₈IN
• MW: 267.150394916534
• CID: 172845
• PubChem ID: 14521
• Update Time: 2025-04-19

3-Azabicyclo[3.2.2]nonane,3-methyl-, hydriodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.2]nonane,3-methyl-, hydriodide (1:1)
• 3-methyl-3-azoniabicyclo[3.2.2]nonane,iodide
• 3-AZONIABICYCLO(3.2.2)NONANE, 3-METHYL-, IODIDE
• 3-Methyl-3-azoniabicyclo(3.2.2)nonane iodide
• 1195-36-4

• Inchi： 1S/C9H17N.HI/c1-10-6-8-2-3-9(7-10)5-4-8;/h8-9H,2-7H2,1H3;1H
• InChI Key： WGSFARVDONHNPD-UHFFFAOYSA-N
• SMILES： [I-].[NH+]1(C)CC2CCC(CC2)C1

Computed Properties

• Exact Mass: 248.9071
• Monoisotopic Mass: 267.048393
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 99.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.4

Experimental Properties

• Boiling Point: 181.8°Cat760mmHg
• Flash Point: 60.2°C
• PSA: 5.9